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Abstract

Trimethylene sulfate, also known as 1,3,2-dioxathiane-2,2-dioxide, is a cyclic sulfate ester
with significant applications in organic synthesis and materials science. Its strained six-
membered ring structure renders it a potent electrophile, susceptible to nucleophilic attack and
ring-opening reactions. This reactivity is harnessed for the introduction of a functionalized 3-
hydroxypropyl sulfate moiety onto various substrates. This technical guide provides an in-depth
overview of trimethylene sulfate, encompassing its chemical and physical properties, detailed
synthesis protocols, key chemical reactions, and a discussion of its toxicological profile and
safety considerations.

Chemical and Physical Properties

Trimethylene sulfate is a white crystalline solid at room temperature. Its core physicochemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C3He04S [1]
Molecular Weight 138.14 g/mol [1]
Appearance White crystalline powder

Boiling Point 224-228 °C [1]

Density 1.58 g/mL [1]

Soluble in water, ethanol, and

Solubility
other polar solvents.

Synthesis of Trimethylene Sulfate

The primary route for the synthesis of trimethylene sulfate involves the cyclization of 1,3-

propanediol with a suitable sulfating agent. A common and effective method utilizes sulfuryl

chloride in the presence of a base to neutralize the HCI byproduct.

Experimental Protocol: Synthesis from 1,3-Propanediol

and Sulfuryl Chloride

Materials:

1,3-Propanediol
o Sulfuryl chloride (SO2zClz2)

e Anhydrous dichloromethane (DCM)

e Anhydrous triethylamine (or other suitable non-nucleophilic base)

e Anhydrous sodium sulfate

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

e Magnetic stirrer and heating mantle
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 Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a condenser connected to an inert gas line is charged with a solution of
1,3-propanediol in anhydrous dichloromethane.

e Cooling: The flask is cooled to 0 °C in an ice bath.
o Addition of Base: An equimolar amount of anhydrous triethylamine is added to the solution.

» Addition of Sulfuryl Chloride: A solution of sulfuryl chloride in anhydrous dichloromethane is
added dropwise from the dropping funnel to the stirred reaction mixture over a period of 1-2
hours, maintaining the temperature at O °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to slowly warm to
room temperature and stirred for an additional 12-24 hours.

o Work-up: The reaction mixture is filtered to remove the triethylammonium chloride salt. The
filtrate is then washed sequentially with cold dilute hydrochloric acid, saturated sodium
bicarbonate solution, and brine.

e Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure to yield the crude trimethylene sulfate.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) to afford pure trimethylene sulfate as a white
crystalline solid.
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Synthesis workflow for trimethylene sulfate.

Chemical Reactivity

The chemical reactivity of trimethylene sulfate is dominated by its susceptibility to nucleophilic
attack, leading to ring-opening reactions. This property makes it a valuable intermediate in
organic synthesis.

Hydrolysis
In the presence of water, trimethylene sulfate undergoes hydrolysis to yield 1,3-propanediol

and sulfuric acid. This reaction can be catalyzed by both acids and bases.[2] The rate of
hydrolysis is dependent on the pH of the solution.

Nucleophilic Ring-Opening

Trimethylene sulfate is a potent alkylating agent due to the strained ring structure.[2] It readily
reacts with a variety of nucleophiles, resulting in the opening of the cyclic sulfate and the
formation of a 3-substituted propyl sulfate. This reaction provides a convenient method for
introducing a HO-(CH2)3-O-SO2- functionality onto a nucleophilic substrate.

Nucleophile (Nu~)

Nucleophilic Attack

Trimethylene Sulfate

Ring Opening

Ring-Opened Product
(Nu-(CH2)3-0S0s7)
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General mechanism of nucleophilic ring-opening.

Applications in Research and Development
Electrolyte Additive in Lithium-lon Batteries

Trimethylene sulfate has been investigated as an electrolyte additive in lithium-ion batteries. It
can form a stable solid electrolyte interphase (SEI) on the surface of the electrodes, which can
improve the cycling stability and performance of the battery.

Experimental Evaluation:

Charge-Discharge Cycling: To assess the impact on battery capacity and longevity.

e Cyclic Voltammetry (CV): To study the electrochemical behavior and the formation of the SEI
layer.

e Scanning Electron Microscopy (SEM): To visualize the morphology of the electrode surface
and the SEI film.

o X-ray Photoelectron Spectroscopy (XPS): To determine the chemical composition of the SEI
layer.

» Electrochemical Impedance Spectroscopy (EIS): To measure the impedance of the battery
and evaluate the properties of the SEI film.

Organic Synthesis

As a bifunctional electrophile, trimethylene sulfate serves as a versatile building block in
organic synthesis for the preparation of various sulfur-containing heterocyclic compounds and
as a precursor for the introduction of a sulfated propyl chain.

Biological Activity and Signaling Pathways

Currently, there is a lack of direct evidence in the scientific literature detailing specific signaling
pathways that are modulated by trimethylene sulfate. However, based on its chemical nature
as a potent SN2 alkylating agent, it is plausible that trimethylene sulfate could interact with
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biological nucleophiles such as the thiol groups of cysteine residues in proteins or the nitrogen
atoms of DNA bases.[3] Such interactions could potentially lead to the disruption of protein
function or genotoxicity. Further research is required to elucidate any specific biological
activities and signaling pathways affected by trimethylene sulfate.

Toxicology and Safety

Specific toxicological data for trimethylene sulfate is not extensively available. However, as a
reactive alkylating agent, it should be handled with caution. Alkylating agents as a class of
compounds are known to have mutagenic, carcinogenic, and cytotoxic effects due to their
ability to covalently modify biological macromolecules.[4]

Safety Precautions:
e Handling: Should be handled in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety glasses.[5]

o Storage: Store in a cool, dry place away from moisture and incompatible materials such as
strong acids and oxidizing agents.[5]

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
chemical waste.

This technical guide provides a summary of the current knowledge on trimethylene sulfate.
Researchers and professionals are encouraged to consult the primary literature and safety
data sheets for the most up-to-date and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.nbinno.com/?news/OFH-13-propanediol-cyclic-sulfate-a-versatile-chemical-for-diverse-applications
https://www.benchchem.com/product/b092673
https://pubmed.ncbi.nlm.nih.gov/11237592/
https://pubmed.ncbi.nlm.nih.gov/11237592/
https://www.mdpi.com/2072-6694/16/18/3123
https://en.xixisys.com/sds/pro/28001-58-3
https://en.xixisys.com/sds/pro/28001-58-3
https://www.benchchem.com/product/b092673#trimethylene-sulfate-molecular-weight-and-formula
https://www.benchchem.com/product/b092673#trimethylene-sulfate-molecular-weight-and-formula
https://www.benchchem.com/product/b092673#trimethylene-sulfate-molecular-weight-and-formula
https://www.benchchem.com/product/b092673#trimethylene-sulfate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

